Cas no 374679-63-7 (Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate)

Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate is a synthetic organic compound featuring a dichlorophenyl group attached to a dioxobutanoate ester framework. This compound exhibits notable reactivity due to its α,β-diketone functionality, making it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic systems or as a precursor in pharmaceutical applications. The presence of electron-withdrawing chlorine atoms enhances its electrophilic character, facilitating nucleophilic addition or substitution reactions. Its ester group offers further derivatization potential, enabling modifications to improve solubility or reactivity. The compound's structural features make it valuable for research in medicinal chemistry, where it may serve as a scaffold for developing bioactive molecules with potential therapeutic properties.
Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate structure
374679-63-7 structure
Product Name:Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate
CAS No:374679-63-7
MF:C11H8Cl2O4
MW:275.08482170105
MDL:MFCD03001261
CID:854151
PubChem ID:2763944
Update Time:2025-07-02

Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate
    • 4-(3.4-)-2.4
    • Methyl 3,4-dichloro-a,g-dioxo-benzenebutanoate
    • methyldichlorophenyldioxobutanoate
    • 4-(3,4-Dichloro-phenyl)-2,4-dioxo-butyric acid methyl ester
    • STK312470
    • 4786AB
    • BDBM50083954
    • BBL038730
    • SBB021386
    • UPCMLD0ENAT5387931:001
    • ST2413377
    • AX8200108
    • ST45091537
    • Z94598481
    • 4-(3,4-Dichloro-phenyl)-2-hydroxy-4-oxo-but-2-enoic acid methyl ester
    • MDL： MFCD03001261
    • Inchi： 1S/C11H8Cl2O4/c1-17-11(16)10(15)5-9(14)6-2-3-7(12)8(13)4-6/h2-4H,5H2,1H3
    • InChI Key： WKHLTIOERAWZTL-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(CC(C(=O)OC)=O)=O)Cl

Computed Properties

  • Exact Mass: 273.98000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 329
  • XLogP3: 2.8
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Melting Point: 127-129°C
  • PSA: 60.44000
  • LogP: 2.30830

Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate Security Information

Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
044520-5g
Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7 >95%
5g
 2437.0CNY 2021-07-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
044520-1g
Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7 >95%
1g
 812.0CNY 2021-07-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
044520-500mg
Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7 >95%
500mg
 535.0CNY 2021-07-12
TRC
T806505-50mg
Methyl 4-(3,4-Dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7
50mg
 $ 50.00 2022-06-02
TRC
T806505-100mg
Methyl 4-(3,4-Dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7
100mg
 $ 65.00 2022-06-02
TRC
T806505-500mg
Methyl 4-(3,4-Dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7
500mg
 $ 160.00 2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M82340-250mg
Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7
250mg
 ¥156.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M82340-1g
Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7
1g
 ¥376.0 2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M82340-5g
Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate
 374679-63-7
5g
 ¥1146.0 2021-09-04
abcr
AB157782-250 mg
Methyl 4-(3,4-dichlorophenyl)-2,4-dioxobutanoate, 95%; .
 374679-63-7 95%
250MG
 €95.00 2022-06-02

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